![molecular formula C10H4F2N2 B5849254 (3,4-difluorobenzylidene)malononitrile](/img/structure/B5849254.png)
(3,4-difluorobenzylidene)malononitrile
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Overview
Description
(3,4-difluorobenzylidene)malononitrile, commonly known as DFB, is a chemical compound used in scientific research. It is a fluorescent dye that has been used in various applications, including as a tracer for biological studies and as a sensor for detecting the presence of specific molecules.
Mechanism of Action
The mechanism of action of DFB is based on its ability to undergo a photo-induced electron transfer (PET) process. When excited by light, DFB undergoes a change in its electronic structure, which results in the emission of fluorescence. This process is highly sensitive to the local environment, such as pH, temperature, and the presence of specific molecules.
Biochemical and Physiological Effects:
DFB has been shown to have minimal toxicity and is generally considered safe for use in biological systems. However, it is important to note that DFB can interact with specific biomolecules, such as proteins and DNA, which can affect their function and structure.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DFB in scientific research is its high sensitivity and selectivity. DFB can detect the presence of specific molecules in biological systems with high accuracy and precision. However, one limitation of using DFB is its photobleaching, which can limit its usefulness in long-term studies.
Future Directions
There are several potential future directions for the use of DFB in scientific research. One area of interest is the development of new DFB derivatives with improved properties, such as higher fluorescence intensity and increased photostability. Another potential direction is the application of DFB in new areas of research, such as in the development of new biosensors for medical diagnostics. Additionally, the use of DFB in combination with other imaging techniques, such as confocal microscopy and super-resolution microscopy, could lead to new insights into biological processes.
Synthesis Methods
DFB can be synthesized through the reaction of 3,4-difluorobenzaldehyde and malononitrile in the presence of a base catalyst. The reaction occurs through a Knoevenagel condensation, which leads to the formation of a yellow crystalline compound.
Scientific Research Applications
DFB has been widely used in scientific research as a fluorescent probe. It has been used to label proteins, DNA, and other biomolecules for imaging and tracking. DFB has also been used as a sensor for detecting the presence of specific molecules, such as nitric oxide, in biological systems.
Properties
IUPAC Name |
2-[(3,4-difluorophenyl)methylidene]propanedinitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4F2N2/c11-9-2-1-7(4-10(9)12)3-8(5-13)6-14/h1-4H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVFZPZAJGPBFRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=C(C#N)C#N)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4F2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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